Cas no 249737-08-4 (1,3-Dioxolo[4,5-g]quinolin-6(5H)-one, 8-(trifluoromethyl)-)

• Product Name: 1,3-Dioxolo[4,5-g]quinolin-6(5H)-one, 8-(trifluoromethyl)-
• CAS No: 249737-08-4
• MF: C₁₁H₆F₃NO₃
• MW: 257.16545343399
• CID: 3920332
• PubChem ID: 16452075
• Update Time: 2025-05-30

1,3-Dioxolo[4,5-g]quinolin-6(5H)-one, 8-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolo[4,5-g]quinolin-6(5H)-one, 8-(trifluoromethyl)-
• 8-(trifluoromethyl)-5H-[1,3]dioxolo[4,5-g]quinolin-6-one
• 8-Trifluoromethyl-[1,3]dioxolo[4,5-g]quinolin-6-ol
• 249737-08-4
• CHEMBL4947722
• 8-(trifluoromethyl)[1,3]dioxolo[4,5-g]quinolin-6-ol
• 8-(Trifluoromethyl)-[1,3]dioxolo[4,5-g]quinolin-6-ol
• SDUKUMVNTNHRKF-UHFFFAOYSA-N
• AB00683652-01
• 8-(trifluoromethyl)-2H,5H-[1,3]dioxolo[4,5-g]quinolin-6-one
• AKOS002250849
• SCHEMBL6675822
• STK922484

• Inchi： 1S/C11H6F3NO3/c12-11(13,14)6-2-10(16)15-7-3-9-8(1-5(6)7)17-4-18-9/h1-3H,4H2,(H,15,16)
• InChI Key： SDUKUMVNTNHRKF-UHFFFAOYSA-N
• SMILES： N1C2C(=CC3OCOC=3C=2)C(C(F)(F)F)=CC1=O

Computed Properties

• Exact Mass: 257.02997754Da
• Monoisotopic Mass: 257.02997754Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.6Ų

Additional information on 1,3-Dioxolo[4,5-g]quinolin-6(5H)-one, 8-(trifluoromethyl)-

Introduction to 1,3-Dioxolo[4,5-g]quinolin-6(5H)-one, 8-(trifluoromethyl) and Its Significance in Modern Chemical Research

The compound with the CAS no. 249737-08-4, identified as 1,3-Dioxolo[4,5-g]quinolin-6(5H)-one, 8-(trifluoromethyl), represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the dioxoloquinoline scaffold, a structure that has shown remarkable potential in various biological applications due to its unique electronic and steric properties. The presence of a trifluoromethyl group at the 8-position further enhances its pharmacological profile, making it a compelling candidate for further exploration.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug development. The trifluoromethyl substituent is particularly noteworthy for its ability to modulate metabolic stability, lipophilicity, and binding affinity. In the case of 1,3-Dioxolo[4,5-g]quinolin-6(5H)-one, 8-(trifluoromethyl), this modification contributes to its enhanced bioactivity, making it a valuable scaffold for designing novel therapeutic agents. The dioxoloquinoline core itself is known for its structural versatility and has been implicated in various biological pathways, including those relevant to cancer and inflammation.

The synthesis and characterization of this compound have been the subject of several cutting-edge studies. Researchers have leveraged modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to elucidate its molecular structure with high precision. These studies have not only confirmed the identity of the compound but also provided insights into its conformational dynamics and reactivity. The structural elucidation is crucial for understanding how the molecule interacts with biological targets, which is essential for developing effective drug candidates.

One of the most intriguing aspects of 1,3-Dioxolo[4,5-g]quinolin-6(5H)-one, 8-(trifluoromethyl) is its potential application in the development of anticancer agents. Quinoline derivatives have long been recognized for their cytotoxic properties, and the introduction of a trifluoromethyl group can significantly enhance these effects. Preclinical studies have demonstrated that compounds with similar scaffolds exhibit potent inhibitory activity against various cancer cell lines. The mechanism of action often involves interference with key cellular processes such as DNA replication and transcriptional regulation. The trifluoromethyl group plays a pivotal role in this process by influencing the electronic distribution within the molecule, thereby enhancing its binding affinity to biological targets.

In addition to its anticancer potential, 1,3-Dioxolo[4,5-g]quinolin-6(5H)-one, 8-(trifluoromethyl) has shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and autoimmune conditions. By modulating inflammatory pathways, this compound could offer a novel therapeutic approach to manage such conditions. The dioxoloquinoline scaffold is particularly well-suited for this purpose due to its ability to interact with multiple inflammatory mediators.

The pharmacokinetic profile of 1,3-Dioxolo[4,5-g]quinolin-6(5H)-one, 8-(trifluoromethyl) is another critical aspect that has been extensively studied. The presence of the trifluoromethyl group enhances metabolic stability by preventing rapid degradation by enzymatic pathways. This stability is crucial for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects. Furthermore, the lipophilicity imparted by the trifluoromethyl group facilitates better membrane penetration, which can improve bioavailability. These pharmacokinetic advantages make it an attractive candidate for further development into a drug candidate.

Recent computational studies have also shed light on the molecular interactions between 1,3-Dioxolo[4,5-g]quinolin-6(5H)-one, 8-(trifluoromethyl) and biological targets. Molecular docking simulations have been used to predict how this compound binds to enzymes and receptors involved in cancer progression and inflammation. These simulations have provided valuable insights into the key interactions that drive its bioactivity. For instance, they have revealed that the trifluoromethyl group interacts with specific residues in the active site of target proteins, thereby enhancing binding affinity. Such detailed understanding is essential for optimizing the compound's structure and improving its therapeutic efficacy.

The synthetic routes developed for preparing 1,3-Dioxolo[4,5-g]quinolin-6(5H)-one, 8-(trifluoromethyl) are another area of significant interest. Researchers have employed multi-step synthetic strategies that involve cyclization reactions and functional group transformations to construct the dioxoloquinoline core efficiently. These synthetic methods not only provide access to pure compounds but also allow for structural modifications that can further enhance bioactivity. The ability to synthesize complex heterocyclic molecules like this one underscores the progress made in synthetic organic chemistry over recent decades.

In conclusion,1,3-Dioxolo\[4,5\-g\]quinolin\-6\(5H\)\-one, 8\-(trifluoromethyl\) (CAS no\. 249737\-08\-4) represents a promising scaffold with significant potential in pharmaceutical research\. Its unique structural features, particularly the presence of a \-\*trifluoromethyl\* group, contribute to its enhanced bioactivity and make it an attractive candidate for developing novel therapeutic agents\. Further research is warranted to fully explore its pharmacological properties and translate these findings into clinical applications\. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing some of today's most pressing medical challenges\.\